Cas no 2646-38-0 (Chenodeoxycholic Acid Sodium Salt)

• Product Name: Chenodeoxycholic Acid Sodium Salt
• CAS No: 2646-38-0
• MF: C₂₄H₃₉NaO₄
• MW: 414.553838968277
• MDL: MFCD00065452
• CID: 258799
• PubChem ID: 24893037
• Update Time: 2025-06-09

Chenodeoxycholic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,7-dihydroxy-, monosodium salt, (3a,5b,7a)-
• Sodium chenodeoxycholate
• CHENODEOXYCHOLIC ACID SODIUM
• CHENODEOXYCHOLIC ACID, SODIUM SALT
• 3α,7α-Dihydroxy-5β-cholanic acid
• 5β-Cholanic acid-3α,7α-diol
• cenodeoxycholate
• Chenodeoxycholate sodium salt
• Chenodeoxycholic acid sodium salt,Chenodesoxycholic acid
• chenodesoxycholate de sodium
• ChenodiolChenodesoxycholic acid
• sodium chenodexoycholate
• sodium sat of chenodeoxycholic acid
• SodiuM tetraborate
• sodiumchenodesoxycholate
• Chenodesoxycholic acid
• Chenodiol
• Chenodesoxycholic Acid Sodium Salt
• 3α,7α-Dihydroxy-5β-cholanic Acid Sodium Salt
• 3α,7α-Dihydroxy-5β-cholan-24-oic Acid Sodium Salt
• NSC 681066
• Chenodeoxycholic acid sodium salt
• Sodium Chenodesoxycholate
• 6V4571KSKE
• 3Alpha,7alpha-dihydroxy-5beta-cholanic acid sodium salt
• 5-beta-Cholan-24-oic acid, 3-alpha,7-alpha-dihydroxy-, monosodium salt
• D92278
• Cholan-24-oic acid, 3,7-dihydroxy-, monosodium salt, (3-alpha,5-beta,7-alpha)-
• Chenodeoxycholic acid (sodium)
• Cholan-24-oic acid, 3,7-dihydroxy-, monosodium salt, (3a,5b,7a)-
• UNII-6V4571KSKE
• 2646-38-0
• Q27265566
• A877221
• C-2940
• AS-71716
• sodium;(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• MFCD00065452
• S0941
• sodium (4R)-4-[(1R,3aS,3bR,4R,5aS,7R,9aS,9bS,11aR)-4,7-dihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoate
• CCRIS 637
• AKOS024386258
• CS-0256303
• 3alpha,7alpha-Dihydroxy-5beta-cholan-24-oic Acid Sodium Salt
• NSC-681066
• WDFRNBJHDMUMBL-OICFXQLMSA-M
• Cholan-24-oic acid, 3,7-dihydroxy-, monosodium salt, (3-alpha,5-beta,7-alpha)-(9CI)
• Chenodeoxycholate, Sodium
• Cholan-24-oic acid, 3,7-dihydroxy-, monosodium salt, (3alpha,5beta,7alpha)-
• Chenodeoxycholic Acid Sodium Salt

• MDL： MFCD00065452
• Inchi： 1S/C24H40O4.Na/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26;/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1/t14-,15+,16-,17-,18+,19+,20-,22+,23+,24-;/m1./s1
• InChI Key： WDFRNBJHDMUMBL-OICFXQLMSA-M
• SMILES： [Na+].O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(=O)[O-])CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 414.27500
• Monoisotopic Mass: 414.27460400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: Not available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in water (20 mg/ml), and Aqueous buffers (20 mg/ml).
• PSA: 80.59000
• LogP: 3.14320
• Solubility: Not available
• Vapor Pressure: No data available

Chenodeoxycholic Acid Sodium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332,H351
• Warning Statement： P280,P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 22-36
• RTECS：FZ2231000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R40
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Other Chemical additives Functional Additives

Additional information on Chenodeoxycholic Acid Sodium Salt

Chenodeoxycholic Acid Sodium Salt: A Comprehensive Overview

Chenodeoxycholic Acid Sodium Salt (CAS No. 2646-38-0) is a bile acid derivative that has garnered significant attention in both pharmacological and clinical research. This compound, also known as chenodesoxycholic acid sodium, is a synthetic analog of chenodeoxycholic acid, a naturally occurring bile acid. Its sodium salt form enhances its solubility and bioavailability, making it a valuable compound in various therapeutic applications.

Chenodeoxycholic Acid Sodium Salt has been extensively studied for its role in treating cholestatic liver diseases, such as primary biliary cholangitis (PBC). Recent studies have highlighted its ability to improve bile flow and reduce liver damage by modulating bile acid metabolism. For instance, a 2023 clinical trial published in the *Journal of Hepatology* demonstrated that chenodesoxycholic acid sodium significantly reduced serum alkaline phosphatase levels in patients with PBC, indicating improved liver function.

Beyond its hepatoprotective effects, Chenodeoxycholic Acid Sodium Salt has also shown promise in anti-inflammatory and anti-fibrotic therapies. Research conducted at the University of California, San Francisco, revealed that this compound can inhibit the activation of hepatic stellate cells, a key process in liver fibrosis. This finding underscores its potential as a novel therapeutic agent for chronic liver diseases.

The mechanism of action of Chenodeoxycholic Acid Sodium Salt involves multiple pathways. It acts as an agonist for the farnesoid X receptor (FXR), a nuclear receptor that regulates bile acid synthesis and transport. By activating FXR, chenodesoxycholic acid sodium promotes the excretion of cholesterol and reduces the accumulation of harmful bile acids in the liver. Additionally, it has been shown to modulate gut microbiota composition, further enhancing its therapeutic effects.

Recent advancements in nanotechnology have opened new avenues for delivering Chenodeoxycholic Acid Sodium Salt more effectively. Researchers at the Massachusetts Institute of Technology (MIT) developed lipid nanoparticles encapsulating this compound, which significantly improved its stability and targeting efficiency. This innovation could potentially enhance the efficacy of chenodesoxycholic acid sodium in treating not only liver diseases but also other conditions such as hyperlipidemia and gallstone disease.

In terms of safety profile, Chenodeoxycholic Acid Sodium Salt is generally well-tolerated at therapeutic doses. Common side effects include mild gastrointestinal discomfort, which is often manageable with dose adjustment. However, long-term use may require monitoring for potential cholesterol gallstone formation, although recent studies suggest that this risk can be mitigated with appropriate dosing strategies.

The pharmacokinetics of Chenodeoxycholic Acid Sodium Salt have been thoroughly investigated. After oral administration, it is rapidly absorbed from the gastrointestinal tract and distributed to target tissues such as the liver and gallbladder. Its elimination primarily occurs through biliary excretion, with a half-life of approximately 6-8 hours.

Looking ahead, ongoing clinical trials are exploring the potential of Chenodeoxycholic Acid Sodium Salt in combination therapies for non-alcoholic steatohepatitis (NASH) and other metabolic disorders. Preliminary results from phase II trials indicate promising outcomes, suggesting that this compound could play a pivotal role in managing metabolic-associated fatty liver disease (MAFLD).

In conclusion, Chenodeoxycholic Acid Sodium Salt (CAS No. 2646-38-0) stands out as a versatile and effective therapeutic agent with applications across hepatology and metabolism. Its ability to modulate bile acid metabolism, reduce inflammation, and target specific cellular pathways positions it as a cornerstone in modern hepatoprotective therapies. As research continues to uncover new mechanisms and applications, the future of chenodesoxycholic acid sodium looks increasingly bright.